Cas no 1235261-07-0 (2-(2-chlorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}acetamide)

• Product name: 2-(2-chlorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}acetamide
• CAS No: 1235261-07-0
• MF: C₂₂H₂₅ClN₂O₃
• MW: 400.898504972458
• CID: 5799397
• PubChem ID: 49688518

2-(2-chlorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}acetamide
• 2-(2-chlorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)acetamide
• F5033-3134
• AKOS024492091
• 2-(2-chlorophenyl)-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}acetamide
• 1235261-07-0
• 2-(2-chlorophenyl)-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]acetamide

• Inchi： 1S/C22H25ClN2O3/c23-20-9-5-4-6-18(20)14-21(26)24-15-17-10-12-25(13-11-17)22(27)16-28-19-7-2-1-3-8-19/h1-9,17H,10-16H2,(H,24,26)
• InChI Key： SAIADTAQRJVUOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1CCN(C(COC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 400.1553704g/mol
• Monoisotopic Mass: 400.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 3.7

Additional information on 2-(2-chlorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}acetamide

2-(2-Chlorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}acetamide

Introduction to the Compound

The compound 2-(2-chlorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}acetamide (CAS No: 1235261-07-0) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a chlorophenyl group, a piperidine ring, and an acetamide functional group. The presence of these functional groups makes it a versatile molecule with the potential for various chemical reactions and biological interactions.

Structural Analysis and Synthesis

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, acetylations, and cyclizations. The chlorophenyl group is introduced through a substitution reaction, while the piperidine ring is formed via a cyclization process involving an amine and an aldehyde or ketone. The acetamide group is typically introduced through an acylation reaction, which enhances the molecule's solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative synthetic pathways to reduce costs and minimize environmental impact, making this compound more accessible for large-scale applications.

Biological Activity and Applications

One of the most promising areas of research for this compound is its potential as a drug candidate. Studies have shown that it exhibits significant activity against various enzymes and receptors, making it a potential lead compound for the development of new pharmaceutical agents. For instance, it has demonstrated inhibitory effects on kinase enzymes, which are critical targets in cancer therapy.

In addition to its pharmaceutical applications, this compound has also shown promise in the field of agrochemicals. Its ability to interact with plant receptors suggests that it could be used as a growth regulator or pest control agent. Recent studies have focused on optimizing its stability under environmental conditions to enhance its effectiveness in agricultural settings.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial for responsible use. Research has indicated that this compound has a moderate biodegradation rate under aerobic conditions, which reduces its persistence in the environment. However, further studies are needed to assess its long-term effects on aquatic ecosystems and soil microbiota.

From a safety perspective, this compound has been classified as non-toxic under normal handling conditions. However, prolonged exposure or improper handling may pose risks to human health. Proper personal protective equipment (PPE) should be used during synthesis and application to ensure worker safety.

Future Directions and Research Opportunities

The future of this compound lies in exploring its potential for novel applications across various industries. Ongoing research is focused on enhancing its bioavailability for pharmaceutical uses while simultaneously investigating its efficacy as an agrochemical agent.

Another promising avenue is the exploration of this compound as a building block for advanced materials science applications. Its unique structure could serve as a precursor for the development of high-performance polymers or nanomaterials with tailored properties.

In conclusion, 2-(2-chlorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}acetamide (CAS No: 1235261-07-0) is a versatile organic molecule with significant potential across multiple fields. Continued research will undoubtedly unlock new applications and contribute to its widespread adoption in both academic and industrial settings.